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Compound of Interest

Compound Name:
2-Pyridin-2-YL-acetimidic acid

ethyl ester

CAS No.: 727642-67-3

Cat. No.: B12446134

Get Quote

Introduction
Ethyl 2-(pyridin-2-yl)acetimidate, also known as 2-pyridin-2-yl-acetimidic acid ethyl ester or

ethyl picolinimidate, is a valuable intermediate in organic synthesis. Its structure, featuring a

pyridine ring, an imidate functional group, and an ethyl ester moiety, makes it a versatile

building block for the synthesis of more complex molecules, including those with potential

pharmaceutical applications. A thorough understanding of its spectroscopic characteristics is

paramount for reaction monitoring, quality control, and structural elucidation in research and

development settings. This guide provides an in-depth analysis of the expected Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this

compound, grounded in fundamental principles and supported by data from analogous

structures.

Molecular Structure and Key Features
The structural integrity of ethyl 2-(pyridin-2-yl)acetimidate is defined by the interplay of its

constituent functional groups. The pyridine ring introduces aromaticity and specific electronic
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effects, while the imidate group presents a unique C=N double bond and an adjacent ester

linkage. These features give rise to characteristic signals in various spectroscopic analyses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b12446134/docs?utm_src=pdf-body-img#spectroscopic-profile-of-ethyl-2-pyridin-2-yl-acetimidate-a-technical-guide
https://www.benchchem.com/product/b12446134/docs#spectroscopic-profile-of-ethyl-2-pyridin-2-yl-acetimidate-a-technical-guide
https://www.benchchem.com/product/b12446134/docs#spectroscopic-profile-of-ethyl-2-pyridin-2-yl-acetimidate-a-technical-guide
https://www.benchchem.com/product/b12446134/docs#spectroscopic-profile-of-ethyl-2-pyridin-2-yl-acetimidate-a-technical-guide
https://www.benchchem.com/product/b12446134/docs#spectroscopic-profile-of-ethyl-2-pyridin-2-yl-acetimidate-a-technical-guide
https://www.benchchem.com/product/b12446134?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12446134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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